2-(4-Chloro-phenoxy)-nicotinic acid methyl ester, 95%

• IUPAC Name: methyl 2-(4-chlorophenoxy)pyridine-3-carboxylate
• InChI: InChI=1S/C13H10ClNO3/c1-17-13(16)11-3-2-8-15-12(11)18-10-6-4-9(14)5-7-10/h2-8H,1H3
• InChI Key: CNCPTNBLZLESSU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N=CC=C1)OC2=CC=C(C=C2)Cl
• Molecular Formula: C13H10ClNO3
• Molecular Weight: 263.67 g/mol

Description

The compound “2-(4-Chloro-phenoxy)-nicotinic acid methyl ester, 95%” is a derivative of the parent acid 2,4-D. It is generally formulated as an amine salt or an ester, each of which have their own advantages and tradeoffs.

Scientific Research Applications

2-(4-Chloro-phenoxy)-nicotinic acid methyl ester, 95% is used in a variety of scientific research applications. It is commonly used for protein engineering, drug discovery, and enzyme inhibition. It has also been used in studies of protein-protein interactions, protein folding, and DNA-protein interactions. Additionally, 2-(4-Chloro-phenoxy)-nicotinic acid methyl ester, 95% has been used in studies of the structural and functional properties of proteins, as well as in studies of the structure and function of enzymes.

Mechanism of Action

2-(4-Chloro-phenoxy)-nicotinic acid methyl ester, 95% works by binding to proteins, causing them to become inactive or less active. This binding can be reversible or irreversible, depending on the particular application. For example, in protein engineering, 2-(4-Chloro-phenoxy)-nicotinic acid methyl ester, 95% can be used to alter the structure and function of proteins. In enzyme inhibition studies, 2-(4-Chloro-phenoxy)-nicotinic acid methyl ester, 95% can be used to inhibit the activity of enzymes.
Biochemical and Physiological Effects
2-(4-Chloro-phenoxy)-nicotinic acid methyl ester, 95% has been used in studies of the biochemical and physiological effects of various compounds. It has been used to study the effects of drugs, hormones, and other compounds on the body. Additionally, it has been used to study the effects of various compounds on the metabolism of cells and tissues.

Advantages and Limitations for Lab Experiments

2-(4-Chloro-phenoxy)-nicotinic acid methyl ester, 95% has several advantages for use in lab experiments. It is relatively inexpensive, easy to obtain, and easy to store. Additionally, it is soluble in most common organic solvents, making it easy to work with in the lab. However, there are some limitations to using 2-(4-Chloro-phenoxy)-nicotinic acid methyl ester, 95% in lab experiments. It is not very stable in alkaline solutions, and it can be toxic if not handled properly.

Future Directions

There are a number of potential future directions for the use of 2-(4-Chloro-phenoxy)-nicotinic acid methyl ester, 95% in scientific research. It could be used to study the effects of various compounds on the metabolism of cells and tissues. Additionally, it could be used to study the effects of drugs and hormones on the body. It could also be used to study the structure and function of proteins and enzymes, as well as the structure and function of DNA-protein complexes. Finally, it could be used to study the effects of various compounds on the structure and function of proteins.

Synthesis Methods

2-(4-Chloro-phenoxy)-nicotinic acid methyl ester, 95% is synthesized by a two-step process. First, 4-chloro-phenoxyacetic acid is reacted with sodium nitrite to form 4-chloro-phenoxyacetic nitrite. This intermediate is then reacted with methyl ester to form 2-(4-Chloro-phenoxy)-nicotinic acid methyl ester, 95%. The reaction is typically carried out in an aqueous solution at a pH of around 7. The reaction is complete after a few hours and yields a 95% pure product.